molecular formula C6H12BrNO2 B8704926 4-bromo-N-methoxy-N-methylbutanamide

4-bromo-N-methoxy-N-methylbutanamide

Cat. No. B8704926
M. Wt: 210.07 g/mol
InChI Key: YZPABIVBMNXKJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N-methoxy-N-methylbutanamide is a useful research compound. Its molecular formula is C6H12BrNO2 and its molecular weight is 210.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-bromo-N-methoxy-N-methylbutanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromo-N-methoxy-N-methylbutanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-bromo-N-methoxy-N-methylbutanamide

Molecular Formula

C6H12BrNO2

Molecular Weight

210.07 g/mol

IUPAC Name

4-bromo-N-methoxy-N-methylbutanamide

InChI

InChI=1S/C6H12BrNO2/c1-8(10-2)6(9)4-3-5-7/h3-5H2,1-2H3

InChI Key

YZPABIVBMNXKJF-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)CCCBr)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromobutanoyl chloride (5.62 ml, 48.5 mmol) in DCM (64 ml) was added slowly to a solution of DIPEA (17.80 ml, 102 mmol) and N,O-dimethylhydroxylamine hydrochloride (4.97 g, 51.0 mmol) in DCM (32 ml) at 0° C. The mixture was stirred at room temperature for 16 hours then diluted with DCM (50 ml). The mixture was washed with 1M HCl(aq) (2×50 ml) and saturated NaHCO3(aq) (2×50 ml). The organic phase was passed through a hydrophobic frit and evaporated under vacuum. Purification by chromatography on silica, eluting with 30% EtOAc/hexane afforded the title compound.
Quantity
5.62 mL
Type
reactant
Reaction Step One
Name
Quantity
17.8 mL
Type
reactant
Reaction Step One
Quantity
4.97 g
Type
reactant
Reaction Step One
Name
Quantity
64 mL
Type
solvent
Reaction Step One
Name
Quantity
32 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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